Cyclo(D-trp-D-asp-pro-D-val-leu)

• CAS No.: 136553-81-6
• Product Name: Cyclo(D-trp-D-asp-pro-D-val-leu)
• Molecular Formula: C31H42N6O7
• Molecular Weight: 610.7 g/mol
• IUPAC Name: 2-[(3R,6R,9S,12R,15S)-6-(1H-indol-3-ylmethyl)-9-(2-methylpropyl)-2,5,8,11,14-pentaoxo-12-propan-2-yl-1,4,7,10,13-pentazabicyclo[13.3.0]octadecan-3-yl]acetic acid
• Standard InChI: InChI=1S/C31H42N6O7/c1-16(2)12-21-27(40)33-22(13-18-15-32-20-9-6-5-8-19(18)20)28(41)35-23(14-25(38)39)31(44)37-11-7-10-24(37)29(42)36-26(17(3)4)30(43)34-21/h5-6,8-9,15-17,21-24,26,32H,7,10-14H2,1-4H3,(H,33,40)(H,34,43)(H,35,41)(H,36,42)(H,38,39)/t21-,22+,23+,24-,26+/m0/s1
• Standard InChIKey: VYCMAAOURFJIHD-PJNXIOHISA-N
• Isomeric SMILES: CC(C)C[C@H]1C(=O)N[C@@H](C(=O)N[C@@H](C(=O)N2CCC[C@H]2C(=O)N[C@@H](C(=O)N1)C(C)C)CC(=O)O)CC3=CNC4=CC=CC=C43
• SMILES: CC(C)CC1C(=O)NC(C(=O)NC(C(=O)N2CCCC2C(=O)NC(C(=O)N1)C(C)C)CC(=O)O)CC3=CNC4=CC=CC=C43
• Canonical SMILES: CC(C)CC1C(=O)NC(C(=O)NC(C(=O)N2CCCC2C(=O)NC(C(=O)N1)C(C)C)CC(=O)O)CC3=CNC4=CC=CC=C43
• Appearance: Solid powder
• Description: BQ123 is a elective ETA endothelin receptor antagonist (Ki values are 1.4 and 1500 nM at ETA and ETB receptors respectively). BQ123 potentiates acetaminophen induced hypothermia and reduces infarction following focal cerebral ischemia in rats. BQ123 Stimulates Skeletal Muscle Antioxidant Defense via Nrf2 Activation in LPS-Treated Rats. BQ123 reduces pulmonary vascular resistance after surgical intervention for congenital heart disease. BQ123 protects against myocardial and endothelial reperfusion injury.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO, not in water
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: BQ 123; BQ-123; BQ123; cyclo(D-Trp-D-Asp-Pro-D-Val-Leu); cyclo(Trp-Asp-Pro-Val-Leu)
• Reference: 1: Kowalczyk A, Jeleń A, Żebrowska M, Balcerczak E, Gorąca A. BQ123 Stimulates Skeletal Muscle Antioxidant Defense via Nrf2 Activation in LPS-Treated Rats. Oxid Med Cell Longev. 2016;2016:2356853. doi: 10.1155/2016/2356853. Epub 2015 Dec 28. PubMed PMID: 26823945; PubMed Central PMCID: PMC4707360.; 2: Veurink M, Mangioris G, Kaufmann B, Asmus L, Hennig M, Heiligenhaus A, Gurny R, Möller M, Pournaras CJ. Development of an intravitreal peptide (BQ123) sustained release system based on poly(2-hydroxyoctanoic acid) aiming at a retinal vasodilator response. J Ocul Pharmacol Ther. 2014 Aug;30(6):517-23. doi: 10.1089/jop.2013.0117. Epub 2014 May 19. PubMed PMID: 24978907.; 3: Piechota A, Polańczyk A, Goraca A. Protective effects of endothelin-A receptor antagonist BQ123 against LPS-induced oxidative stress in lungs. Pharmacol Rep. 2011;63(2):494-500. PubMed PMID: 21602605.; 4: Briyal S, Gulati A. Endothelin-A receptor antagonist BQ123 potentiates acetaminophen induced hypothermia and reduces infarction following focal cerebral ischemia in rats. Eur J Pharmacol. 2010 Oct 10;644(1-3):73-9. doi: 10.1016/j.ejphar.2010.06.071. Epub 2010 Jul 16. PubMed PMID: 20638381.; 5: Xu S, Zhou WQ, Zhang ZY, Ge JP, Gao JP. [Effects of endothelin A receptor antagonist BQ123 on the proliferation and apoptosis of prostate cancer cell line PC-3M]. Zhonghua Nan Ke Xue. 2009 Apr;15(4):341-5. Chinese. PubMed PMID: 19472909.; 6: Yang Y, Qiao J, Wu Z, Chen Y, Gao M, Ou D, Wang H. Endothelin-1 receptor antagonist BQ123 prevents pulmonary artery hypertension induced by low ambient temperature in broilers. Biol Pharm Bull. 2005 Dec;28(12):2201-5. PubMed PMID: 16327149.; 7: Liss P, Carlsson PO, Nygren A, Palm F, Hansell P. Et-A receptor antagonist BQ123 prevents radiocontrast media-induced renal medullary hypoxia. Acta Radiol. 2003 Jan;44(1):111-7. PubMed PMID: 12631011.; 8: Bhalla S, Matwyshyn G, Gulati A. Potentiation of morphine analgesia by BQ123, an endothelin antagonist. Peptides. 2002 Oct;23(10):1837-45. PubMed PMID: 12383872.; 9: Schulze-Neick I, Li J, Reader JA, Shekerdemian L, Redington AN, Penny DJ. The endothelin antagonist BQ123 reduces pulmonary vascular resistance after surgical intervention for congenital heart disease. J Thorac Cardiovasc Surg. 2002 Sep;124(3):435-41. PubMed PMID: 12202858.; 10: Polak K, Petternel V, Luksch A, Krohn J, Findl O, Polska E, Schmetterer L. Effect of endothelin and BQ123 on ocular blood flow parameters in healthy subjects. Invest Ophthalmol Vis Sci. 2001 Nov;42(12):2949-56. PubMed PMID: 11687541.; 11: Doi M, Asano A, Ishida T, Katsuya Y, Mezaki Y, Sasaki M, Terashima A, Taniguchi T, Hasegawa H, Shiono M. Caged and clustered structures of endothelin inhibitor BQ123, cyclo(-D-Trp-D-Asp--Pro-D-Val-Leu-)-Na+, forming five and six coordination bonds between sodium ions and peptides. Acta Crystallogr D Biol Crystallogr. 2001 May;57(Pt 5):628-34. Epub 2001 Apr 24. PubMed PMID: 11320303.; 12: Szabó G, Bährle S, Fazekas L, MacDonald D, Stumpf N, Vahl CF, Hagl S. Endothelin-A receptor antagonist BQ123 protects against myocardial and endothelial reperfusion injury. Thorac Cardiovasc Surg. 1998 Aug;46(4):232-6. PubMed PMID: 9776499.; 13: Curzen NP, Mitchell JA, Jourdan KB, Griffiths MJ, Evans TW. Endothelin-1-induced contraction of pulmonary arteries from endotoxemic rats is attenuated by the endothelin-A receptor antagonist, BQ123. Crit Care Med. 1996 Dec;24(12):2007-13. PubMed PMID: 8968269.; 14: Maguire JJ, Kuc RE, Rous BA, Davenport AP. Failure of BQ123, a more potent antagonist of sarafotoxin 6b than of endothelin-1, to distinguish between these agonists in binding experiments. Br J Pharmacol. 1996 May;118(2):335-42. PubMed PMID: 8735635; PubMed Central PMCID: PMC1909647.; 15: Peter MG, Davenport AP. Characterization of the endothelin receptor selective agonist, BQ3020 and antagonists BQ123, FR139317, BQ788, 50235, Ro462005 and bosentan in the heart. Br J Pharmacol. 1996 Feb;117(3):455-462. PubMed PMID: 8821534; PubMed Central PMCID: PMC1909322.; 16: Peishoff CE, Janes RW, Wallace BA. Comparison of the structures of the endothelin A receptor antagonists BQ123 and N-methyl leucine BQ123 with the crystal structure of the C-terminal tail of endothelin-1. FEBS Lett. 1995 Nov 6;374(3):379-83. PubMed PMID: 7589575.; 17: Takeoka M, Ishizaki T, Sakai A, Chang SW, Shigemori K, Higashi T, Ueda G. Effect of BQ123 on vasoconstriction as a result of either hypoxia or endothelin-1 in perfused rat lungs. Acta Physiol Scand. 1995 Sep;155(1):53-60. PubMed PMID: 8553877.; 18: Garjani A, Wainwright CL, Zeitlin IJ, Wilson C, Slee SJ. Effects of endothelin-1 and the ETA-receptor antagonist, BQ123, on ischemic arrhythmias in anesthetized rats. J Cardiovasc Pharmacol. 1995 Apr;25(4):634-42. PubMed PMID: 7596133.; 19: Han H, Neubauer S, Braeker B, Ertl G. Endothelin-1 contributes to ischemia/reperfusion injury in isolated rat heart-attenuation of ischemic injury by the endothelin-1 antagonists BQ123 and BQ610. J Mol Cell Cardiol. 1995 Feb;27(2):761-6. PubMed PMID: 7776381.; 20: Bacon CR, Morrison JJ, O'Reilly G, Cameron IT, Davenport AP. ETA and ETB endothelin receptors in human myometrium characterized by the subtype selective ligands BQ123, BQ3020, FR139317 and PD151242. J Endocrinol. 1995 Jan;144(1):127-34. PubMed PMID: 7891013.
• PubChem Compound: 443289
• Last Modified: Nov 11 2021